(Z)-ethyl 2-((2-(3-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(3-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C19H15ClO5/c1-2-23-18(21)11-24-14-6-7-15-16(10-14)25-17(19(15)22)9-12-4-3-5-13(20)8-12/h3-10H,2,11H2,1H3/b17-9-
• InChI Key: GLOOSZWQGWSNQJ-MFOYZWKCSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)Cl)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)Cl)/O2
• Molecular Formula: C19H15ClO5
• Molecular Weight: 358.8 g/mol

Description

(Z)-ethyl 2-((2-(3-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C19H15ClO5 and its molecular weight is 358.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Efficient Alcohol Oxidation Systems: Research has developed a highly efficient alcohol oxidation system using recyclable hypervalent iodine(III) reagent in an environmentally friendly solvent, highlighting the compound's utility in sustainable chemical processes (Li & Zhang, 2009).
• Crystal and Molecular Structure: A study on ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate emphasizes its synthesis through Knoevenagel condensation, with structural proof obtained via spectral and X-ray diffraction studies. This work also evaluated the compound's antimicrobial and antioxidant activities (Kumar et al., 2016).

Applications

• Synthesis of Pyrrolo[2,1-b]thiazol-3-one Derivatives: Research into the reactions of ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates with substituted benzaldehydes led to the formation of derivatives with potential applications in medicinal chemistry and material science (Tverdokhlebov et al., 2005).
• Photoinitiators for Two-Photon Polymerization: A compound, synthesized for use as a photoinitiator in two-photon polymerization, demonstrates the chemical's potential in advanced manufacturing technologies. The study underlines the efficient synthesis and application of the compound in creating intricate microstructures (Zhao et al., 2011).

Chemical Properties and Reactions

• Synthesis of 2-Ketocyclohexylsuccinic Acid: Research from 1943 details the condensation reactions involving ethyl chloroacetate, showcasing early investigations into the compound's reactivity and potential for creating complex organic molecules (McRae et al., 1943).